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Compound of Interest

trans-Methyl 4-

Compound Name: (benzyloxy)cyclohexanecarboxylat
e
Cat. No.: B12298148

Get Quote

Executive Summary

trans-Methyl 4-(benzyloxy)cyclohexanecarboxylate is a specialized cycloaliphatic building
block used extensively in medicinal chemistry for the synthesis of linker systems and
pharmacophores requiring defined stereochemistry. Its rigid cyclohexane core serves as a
bioisostere for phenyl rings or as a spacer in PROTACs (Proteolysis Targeting Chimeras) and
kinase inhibitors.

The definitive CAS Registry Number for this compound is 1417317-26-0.[1][2][3]

This guide outlines the chemical identity, validated synthetic protocols, characterization data,
and application scope of this intermediate, designed for researchers in drug development.

Chemical Identity & Specifications

Precise identification is critical due to the existence of cis/trans isomers and homologous
structures (e.g., benzyloxymethyl derivatives).

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12298148#bc-rfq
https://www.benchchem.com/product/b12298148/docs?utm_src=pdf-body#technical-monograph-trans-methyl-4-benzyloxy-cyclohexanecarboxylate
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h97f03257
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h97f03257
https://www.bldpharm.com/products/1417317-26-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12298148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification
CAS Number 1417317-26-0

Methyl (1r,4r)-4-(benzyloxy)cyclohexane-1-
UPAC Name carb(j/xyflate ™ o
Molecular Formula C15H2003
Molecular Weight 248.32 g/mol
SMILES COC(=0O)[C@H]1cccel
InChl Key QORLPNCJJITLOL-HDJSIYSDSA-N
Stereochemistry trans (1,4-diequatorial preference)
Physical State White to off-white solid or viscous oll

Synthesis & Manufacturing Protocols

The synthesis of 1417317-26-0 requires strict stereocontrol. Two primary pathways are
employed depending on the starting material's configuration.

Method A: Williamson Ether Synthesis (Retention of
Configuration)

This method is preferred when trans-methyl 4-hydroxycyclohexanecarboxylate is available.
Since the reaction occurs at the hydroxyl oxygen, the stereocenter at C4 is not perturbed.

Reagents:

Substrate: trans-Methyl 4-hydroxycyclohexanecarboxylate[4]

Alkylation Agent: Benzyl bromide (BnBr)

Base: Sodium hydride (NaH) or Silver(l) oxide (Agz0)

Solvent: DMF or THF (anhydrous)

Protocol:
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o Activation: Dissolve trans-methyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in anhydrous
DMF under N2 atmosphere. Cool to 0°C.[5][6]

o Deprotonation: Carefully add NaH (60% dispersion in oil, 1.2 eq) portion-wise. Stir at 0°C for
30 min to form the alkoxide.

o Alkylation: Add Benzyl bromide (1.2 eq) dropwise.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—-12 hours. Monitor by
TLC (Hexane:EtOAc 4:1).

e Workup: Quench with saturated NH4Cl solution. Extract with EtOAc (3x).[4] Wash organics
with water and brine.[5] Dry over NazSOa.

 Purification: Flash column chromatography (SiOz, 0-20% EtOAc in Hexanes).

Method B: Mitsunobu Inversion (Inversion of
Configuration)

This method is utilized when starting from the more common or cheaper cis-isomer (CAS 3618-
03-9). The reaction inverts the stereochemistry from cis (axial/equatorial) to trans (diequatorial).

Reagents:

Substrate: cis-Methyl 4-hydroxycyclohexanecarboxylate[7]

Nucleophile: Benzyl alcohol

Coupling Agents: Triphenylphosphine (PPhs), DIAD or DEAD

Solvent: THF

Synthetic Workflow Diagram

The following diagram illustrates the logical flow for selecting the synthesis route based on
starting material stereochemistry.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/WO2021158634A1/en
https://patents.google.com/patent/WO2020113233A1/en
https://patents.google.com/patent/WO2019001420A1/en
https://patents.google.com/patent/WO2021158634A1/en
https://www.chemscene.com/product/3618-03-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12298148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

cis-Methyl 4-hydroxy Mitsunobu Reaction
cyclohexanecarboxylate (BnOH, PPh3, DEAD) Vields Trans

(CAS 3618-03-9) Inversion of Stereochemistry \
trans-Methyl 4-(benzyloxy)

cyclohexanecarboxylate
trans-Methyl 4-hydroxy W|II|ams(grr118ErthNe;3§/ TIESE
BT SRy E Retention of Stereochemistry

Yields Trans (CAS 1417317-26-0)

Click to download full resolution via product page

Figure 1: Stereocontrolled synthesis pathways for CAS 1417317-26-0.

Characterization & Data Analysis

To validate the identity of the synthesized compound, researchers should look for specific NMR
signatures that confirm the trans-diequatorial conformation.

'H NMR Expectations (CDClIs, 400 MHz)
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Structural
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Self-Validating Logic: If the H-4 signal appears as a narrow multiplet or quintet (J < 5 Hz), the

product is likely the cis-isomer (axial -OR), indicating a failure in stereocontrol.

Applications in Drug Discovery

1. Linker Chemistry in PROTACS: The 1,4-trans-cyclohexane motif provides a rigid, non-

aromatic spacer that improves solubility and metabolic stability compared to phenyl linkers. It is

used to connect E3 ligase ligands to target protein warheads.

2. Kinase Inhibitors (IRAK/Syk): Patent literature highlights the use of this scaffold in the
development of IRAK (Interleukin-1 Receptor-Associated Kinase) degraders and Syk inhibitors.
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The benzyl group often serves as a temporary protecting group, removed later to reveal the
alcohol for further derivatization (e.g., fluorination or etherification with heterocycles).

3. Bioisosterism: The trans-1,4-disubstituted cyclohexane ring is a classic bioisostere for a 1,4-
disubstituted phenyl ring (para-substitution), offering different vector orientation and improved
sp3 character (Fsp3), which is correlated with higher clinical success rates in drug candidates.

Safety & Handling

e GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
e Handling: Handle in a fume hood. Avoid inhalation of dust/mist.

o Storage: Store in a cool, dry place. The ester is stable, but prolonged exposure to moisture
may lead to hydrolysis of the methyl ester to the acid (CAS 1558003-77-2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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